Cas no 692287-19-7 (2-[(4-CHLOROBENZYL)SULFANYL]-3-(([(CYCLOPROPYLCARBONYL)OXY]IMINO)METHYL)QUINOLINE)

• Product Name: 2-[(4-CHLOROBENZYL)SULFANYL]-3-(([(CYCLOPROPYLCARBONYL)OXY]IMINO)METHYL)QUINOLINE
• CAS No: 692287-19-7
• MF: C₂₁H₁₇ClN₂O₂S
• MW: 396.889882802963
• CID: 5227480
• Update Time: 2026-03-07

2-[(4-CHLOROBENZYL)SULFANYL]-3-(([(CYCLOPROPYLCARBONYL)OXY]IMINO)METHYL)QUINOLINE Chemical and Physical Properties

Names and Identifiers

• N-((E)-(2-[(4-CHLOROBENZYL)SULFANYL]-3-QUINOLINYL)METHYLIDENE)-N-[(CYCLOPROPYLCARBONYL)OXY]AMINE
• 2-[(4-CHLOROBENZYL)SULFANYL]-3-(([(CYCLOPROPYLCARBONYL)OXY]IMINO)METHYL)QUINOLINE
• (E)-[(2-{[(4-chlorophenyl)methyl]sulfanyl}quinolin-3-yl)methylidene]amino cyclopropanecarboxylate
• 3-Quinolinecarboxaldehyde, 2-[[(4-chlorophenyl)methyl]thio]-, O-(cyclopropylcarbonyl)oxime

• Inchi： 1S/C21H17ClN2O2S/c22-18-9-5-14(6-10-18)13-27-20-17(12-23-26-21(25)15-7-8-15)11-16-3-1-2-4-19(16)24-20/h1-6,9-12,15H,7-8,13H2
• InChI Key： FJVQTBWTVDMQAV-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)C=C(C=NOC(C2CC2)=O)C=1SCC1=CC=C(Cl)C=C1

Additional information on 2-[(4-CHLOROBENZYL)SULFANYL]-3-(([(CYCLOPROPYLCARBONYL)OXY]IMINO)METHYL)QUINOLINE

2-[(4-Chlorobenzyl)Sulfanyl]-3-([(Cyclopropylcarbonyl)Oxy]Imino)Methyl)Quinoline: A Comprehensive Overview

2-[(4-Chlorobenzyl)Sulfanyl]-3-([(Cyclopropylcarbonyl)Oxy]Imino)Methyl)Quinoline, commonly referred to by its CAS number 692287-19-7, is a complex organic compound with a unique structure that has garnered significant attention in the field of medicinal chemistry. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds known for their diverse biological activities. The molecule's structure features a quinoline ring system with substituents at the 2 and 3 positions, incorporating a sulfanyl group attached to a 4-chlorobenzyl moiety and an imino group linked to a cyclopropylcarbonyl oxy substituent.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis pathway, improving yield and purity. These improvements are crucial for scaling up production, especially for potential applications in drug development.

Research into the biological properties of 692287-19-7 has revealed promising results. Studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant activities, making it a potential candidate for treating conditions such as neurodegenerative diseases and cardiovascular disorders. Additionally, preliminary in vitro assays have shown selective cytotoxicity against cancer cell lines, suggesting its potential as an anticancer agent.

The pharmacokinetic profile of this compound is another area of active investigation. Recent studies have explored its absorption, distribution, metabolism, and excretion (ADME) properties in preclinical models. These studies aim to determine the optimal dosage form and delivery system to maximize bioavailability while minimizing adverse effects.

In terms of structural modifications, researchers have explored various analogs of 692287-19-7 to enhance its therapeutic potential. For instance, substituting the chlorobenzyl group with other halogenated aromatic rings has been shown to modulate the compound's pharmacokinetic properties. Similarly, altering the cyclopropylcarbonyl group has provided insights into structure-activity relationships (SAR), guiding the design of more effective derivatives.

The application of computational chemistry tools has further advanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed potential binding modes with key therapeutic targets, such as kinases and nuclear receptors. These findings provide a foundation for rational drug design efforts aimed at improving efficacy and reducing off-target effects.

In conclusion, 2-[(4-Chlorobenzyl)Sulfanyl]-3-([(Cyclopropylcarbonyl)Oxy]Imino)Methyl)Quinoline represents a significant advancement in medicinal chemistry. Its unique structure, coupled with promising biological activities, positions it as a valuable lead compound for drug discovery. Continued research into its synthesis, pharmacokinetics, and therapeutic applications will undoubtedly contribute to the development of innovative treatments for various diseases.